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Compound of Interest

Compound Name: Methyl 2-cyclopropylacetate
CAS No.: 34108-21-9
Cat. No.: B1267312
Get Quote
. J

This guide provides an in-depth technical overview of Methyl 2-cyclopropylacetate, a
versatile building block of significant interest to researchers, scientists, and professionals in
drug development. This document moves beyond a simple recitation of facts to offer field-
proven insights, elucidate the causality behind experimental choices, and provide a self-
validating framework for its synthesis and application.

Nomenclature and Chemical Identity

The unequivocally correct IUPAC name for the compound is methyl 2-cyclopropylacetate[1].
It is crucial to use this systematic name to avoid ambiguity with other related structures.
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Identifier Value Source(s)
IUPAC Name methyl 2-cyclopropylacetate [1]
CAS Number 34108-21-9 [1]
Molecular Formula CeH1002 [1]
Molecular Weight 114.14 g/mol [1]
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Canonical SMILES COC(=0)Ccc1iccea [1]

Physicochemical and Spectroscopic Profile

A thorough understanding of the physicochemical properties of Methyl 2-cyclopropylacetate
is fundamental for its effective use in synthesis and purification.

Property Value Source(s)
Appearance Colorless liquid

Boiling Point 138.1 + 8.0 °C at 760 mmHg [2]

Density 1.0+ 0.1 g/cm3 [2]

Flash Point 29.4+£9.7°C [2]

LogP 1.08 [2]

Spectroscopic Characterization

The following data represent the expected spectroscopic signatures for confirming the identity
and purity of Methyl 2-cyclopropylacetate.

e 1H NMR Spectroscopy: The proton NMR spectrum is characterized by distinct signals
corresponding to the cyclopropyl and acetate moieties. The protons on the cyclopropane ring
typically appear as a complex multiplet in the upfield region (approximately 0.1-1.3 ppm).
The methylene protons adjacent to the cyclopropyl group are expected to show a doublet
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around 2.05 ppm, and the methyl ester protons will present as a sharp singlet at
approximately 3.52 ppm.

e 13C NMR Spectroscopy: The carbon NMR spectrum will show characteristic peaks for the
carbonyl carbon of the ester (around 173 ppm), the methoxy carbon (around 51 ppm), the
methylene carbon adjacent to the cyclopropyl group (around 38 ppm), the methine carbon of
the cyclopropyl ring (around 10 ppm), and the methylene carbons within the cyclopropyl ring
(around 4 ppm).

e Infrared (IR) Spectroscopy: The IR spectrum provides key information about the functional
groups present. A strong absorption band is expected in the region of 1730-1750 cm~1
corresponding to the C=0 stretching vibration of the ester. C-H stretching vibrations of the
cyclopropyl and alkyl groups will be observed around 2850-3000 cm~*. The C-O stretching of
the ester will appear in the 1000-1300 cm™1 region|[3].

e Mass Spectrometry (MS): Under electron ionization (El), the molecular ion peak (M*) at m/z
114 may be observed. Common fragmentation patterns for esters include the loss of the
alkoxy group (-OCHs) leading to an acylium ion, and McLafferty rearrangement if applicable,
although less likely for this specific structure. Alpha-cleavage can result in the loss of a Cz2Hs
radical, leading to a fragment at m/z 85, or the loss of the cyclopropylmethyl radical.

Synthesis Methodologies: A Comparative Analysis

The synthesis of Methyl 2-cyclopropylacetate can be approached through several strategic
routes. The choice of method depends on factors such as starting material availability, desired
scale, and tolerance of functional groups.

Palladium-Catalyzed Cyclopropanation of Vinylacetic
Acid

This elegant method provides a direct route to the target molecule. The reaction proceeds via
the palladium(ll) acetate-catalyzed reaction of vinylacetic acid with diazomethane. This method

offers the advantage of concomitant esterification and cyclopropanation in a single operational
step, often resulting in high yields.

Causality of Experimental Choices:
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» Palladium(ll) Acetate Catalyst: Palladium catalysts are highly effective in promoting the
cyclopropanation of olefins with diazo compounds. The palladium center coordinates to the
double bond of vinylacetic acid, facilitating the carbene transfer from diazomethane.

o Diazomethane: Serves as the source of the methylene group for cyclopropane formation and
also acts as the esterifying agent for the carboxylic acid. An excess of diazomethane is often
used to ensure complete conversion.

o Reaction Conditions: The reaction is typically carried out at low temperatures to control the
reactivity of diazomethane and minimize side reactions.

Experimental Protocol:

» In a fume hood, dissolve vinylacetic acid in a suitable solvent such as diethyl ether.
e Add a catalytic amount of Palladium(ll) acetate to the solution.

e Cool the reaction mixture in an ice bath.

o Slowly add a freshly prepared ethereal solution of diazomethane with vigorous stirring until a
persistent yellow color is observed, indicating an excess of diazomethane.

» Allow the reaction to stir at low temperature until the evolution of nitrogen gas ceases.
o Carefully quench the excess diazomethane by the dropwise addition of acetic acid.
e Wash the reaction mixture with saturated sodium bicarbonate solution and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

» Purify the crude product by distillation to obtain pure Methyl 2-cyclopropylacetate.

Workflow for Palladium-Catalyzed Synthesis
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1267312/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-methyl-2-cyclopropylacetate-for-advanced-research
https://www.benchchem.com/product/b1267312?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sources

1. Methyl 2-cyclopropylacetate | C6H1002 | CID 317679 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Methyl cyclopropyl acetate | CAS#:34108-21-9 | Chemsrc [chemsrc.com]
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To cite this document: BenchChem. [An In-Depth Technical Guide to Methyl 2-
cyclopropylacetate for Advanced Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267312/docs#an-in-depth-technical-guide-to-
methyl-2-cyclopropylacetate-for-advanced-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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